4-[2-(1-naphthyloxy)ethyl]morpholine

• IUPAC Name: 4-(2-naphthalen-1-yloxyethyl)morpholine
• InChI: InChI=1S/C16H19NO2/c1-2-6-15-14(4-1)5-3-7-16(15)19-13-10-17-8-11-18-12-9-17/h1-7H,8-13H2
• InChI Key: RGGDCOHLQXIUIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=CC3=CC=CC=C32
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

4-[2-(1-Naphthyloxy)ethyl]morpholine is a morpholine derivative characterized by a naphthalene ring linked via an ethyloxy chain to the morpholine moiety. This structure confers distinct physicochemical properties, including moderate lipophilicity (cLog P = 4.2), which enhances membrane permeability and bioavailability . The compound has been investigated in medicinal chemistry for its role in modulating biological activity, particularly as a structural component in inhibitors of TNF-α production and in antitumor agents . Its synthesis typically involves nucleophilic substitution reactions, as exemplified by methodologies used to prepare analogous morpholine derivatives (e.g., chlorinated intermediates) .

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : Nitro and trifluoromethyl groups introduce electron-withdrawing properties, altering reactivity and binding interactions compared to the electron-rich naphthyl moiety .

Inhibitory Potency (TNF-α Production)

• 4-[2-(1-Naphthyloxy)ethyl]morpholine : Demonstrated higher inhibitory potency in analogs (e.g., compound 1a vs. 1h ) due to optimal lipophilicity and aromatic stacking interactions .
• Phenyl Analogs : Lower cLog P (3.2) correlated with reduced activity, highlighting the naphthyl group’s role in target engagement .

Antitumor Activity

• A structurally related arotinoid (4-[2-(p-substituted-propenylphenoxy)ethyl]morpholine) exhibited potent tumor regression in rats with minimal bone toxicity compared to retinoids, suggesting morpholine derivatives’ favorable safety profiles .
• Comparison with Retinoids: At 0.35 mmol/kg/day, the morpholine-based arotinoid reduced tumor burden to 10–30% of initial values, whereas all-trans-retinoic acid caused severe toxicity at lower doses (0.08 mmol/kg/day) .

Toxicity and Metabolic Stability

• Naphthyl vs. Phenyl Analogs: No direct toxicity data for 4-[2-(1-naphthyloxy)ethyl]morpholine, but related compounds show reduced bone toxicity compared to retinoids, likely due to morpholine’s metabolic stability .
• Nitro Derivatives: The nitro group may increase oxidative stress risks but improve metabolic resistance, as seen in analogs like 4-[2-(4-nitrophenoxy)ethyl]morpholine .